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Compound of Interest

Compound Name: N-Methylcyclohexylamine

Cat. No.: B046574 Get Quote

For immediate release:

Proper management and disposal of N-Methylcyclohexylamine are critical for ensuring

laboratory safety and environmental protection. This guide provides essential, step-by-step

procedures for researchers, scientists, and drug development professionals to handle this

chemical waste responsibly. Adherence to these protocols is vital due to the compound's

hazardous properties, including flammability, corrosivity, and toxicity.[1][2][3][4][5]

Key Disposal Principles
N-Methylcyclohexylamine is classified as a hazardous waste.[2] Therefore, it must be

handled and disposed of in accordance with all applicable federal, state, and local regulations.

[1][4] The primary disposal methods involve offering surplus and non-recyclable solutions to a

licensed disposal company.[4] Chemical waste generators are responsible for correctly

classifying the waste and ensuring its complete and accurate declaration.[1]

Step-by-Step Disposal Procedure
Container Management:

Always keep N-Methylcyclohexylamine in its original, tightly sealed container.[1][2][4]

If the original container is compromised, use a new, approved, and properly labeled

container.[2] Recommended packaging includes lined metal cans or pails, and plastic pails

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b046574?utm_src=pdf-interest
https://www.benchchem.com/product/b046574?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/74475.pdf
https://www.chemos.de/import/data/msds/GB_en/100-60-7-A0238997-GB-en.pdf
https://store.apolloscientific.co.uk/storage/msds/OR8357_msds.pdf
https://www.chemicalbook.com/msds/n-methylcyclohexylamine.pdf
https://www.chemos.de/import/data/msds/GB_en/100-60-7-A0238996-GB-en.pdf
https://www.benchchem.com/product/b046574?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/100-60-7-A0238997-GB-en.pdf
https://pim-resources.coleparmer.com/sds/74475.pdf
https://www.chemicalbook.com/msds/n-methylcyclohexylamine.pdf
https://www.chemicalbook.com/msds/n-methylcyclohexylamine.pdf
https://pim-resources.coleparmer.com/sds/74475.pdf
https://www.benchchem.com/product/b046574?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/74475.pdf
https://www.chemos.de/import/data/msds/GB_en/100-60-7-A0238997-GB-en.pdf
https://www.chemicalbook.com/msds/n-methylcyclohexylamine.pdf
https://www.chemos.de/import/data/msds/GB_en/100-60-7-A0238997-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


or drums.[3]

Containers that have been opened must be carefully resealed and stored upright to

prevent leakage.[4]

Do not mix N-Methylcyclohexylamine with other waste streams.[4]

Waste Collection and Storage:

Store waste containers in a cool, dry, and well-ventilated area designated for flammable

and corrosive materials.[1][2]

Keep containers away from heat, sparks, open flames, and other ignition sources.[1][2]

Ensure the storage area has measures in place to prevent static discharge.[2][4]

Arrange for Professional Disposal:

Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.

Provide the disposal company with a complete and accurate Safety Data Sheet (SDS) for

N-Methylcyclohexylamine.

Follow all instructions provided by the disposal company regarding packaging, labeling,

and transportation.

Spill and Leak Management:

In the event of a spill, immediately remove all sources of ignition.[1][3]

Ventilate the area and wear appropriate personal protective equipment (PPE), including

respiratory protection, chemical safety goggles, and protective gloves and clothing.[1]

Absorb the spill with an inert material such as vermiculite, sand, or earth.[1][3]

Collect the absorbed material using spark-proof tools and place it in a suitable, sealed

container for disposal.[1]

Decontaminate the spill area with a 5% solution of acetic acid, followed by hot water.[3]
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Chemical and Physical Properties Relevant to
Disposal

Property Value Citation

UN Number 2734 [2][5]

UN Proper Shipping Name

AMINES, LIQUID,

CORROSIVE, FLAMMABLE,

N.O.S. (N-

Methylcyclohexylamine)

[2]

Transport Hazard Class 8 (Corrosive) [2]

Subsidiary Risk 3 (Flammable liquid) [2]

Packing Group
II (Substance presenting

medium danger)
[2]

Flash Point Flammable [1][2]

Vapor Pressure 5 hPa at 20 °C [4]

Water Solubility 54 g/l at 20 °C [4]

Disposal Workflow
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Step 1: Preparation for Disposal

Step 2: Interim Storage

Step 3: Professional Disposal

Emergency Procedure: Spill Management

Start: N-Methylcyclohexylamine Waste Identified

Ensure waste is in a properly sealed and labeled container

Store separately from other chemical waste

Store in a cool, dry, well-ventilated area for flammables and corrosives

Keep away from ignition sources (heat, sparks, flames)

Contact a licensed hazardous waste disposal company

Provide Safety Data Sheet (SDS) to the disposal company

Arrange for waste pickup

End: Waste Disposed of Compliantly

Spill Occurs

Wear appropriate Personal Protective Equipment (PPE)

Absorb spill with inert material (e.g., sand, vermiculite)

Collect absorbed material using spark-proof tools

Decontaminate spill area

Dispose of contaminated material as hazardous waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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